Inhibitors inhibitors | Vulcanchem An inhibitor is any agent that interferes with the activity of an enzyme. Inhibitors may affect the binding of enzyme to substrate, or catalysis (via modification of the enzyme's active site), or both. Researchers use enzyme inhibitors to define metabolic pathways and to understand enzyme reaction mechanisms. Many drugs are designed as inhibitors of target enzymes. Inhibition is also a natural phenomenon. Cells regulate metabolic pathways by specific inhibition of key enzymes.

VCID Product Name CAS No. MF
VC0006543 AA41612 C12H15Cl2NO3S
VC0004844 TQS C22H20N2O2S
VC0007164 SC-52012 C25H30N4O6
VC0001468 [4-chloro-3-[5-methyl-3-[4-(2-pyrrolidin-1-ylethoxy)anilino]-1,2,4-benzotriazin-7-yl]phenyl] benzoate;hydrochloride 1018069-81-2 C33H31Cl2N5O3
VC0007013 5HT6-ligand-1 1038988-11-2 C₂₀H₂₂BrN₃O₂S
VC0001692 Ly2584702 1082949-67-4 C21H19F4N7
VC0006161 3,5-dimethyl-4-[[(4-methylphenyl)sulfonyl](phenyl)methyl]isoxazole 116422-95-8 C19H19NO3S
VC0002546 Ramosetron hydrochloride 132907-72-3 C17H18ClN3O
VC0007590 Vancomycin hydrochloride 1404-93-9 C66H76Cl3N9O24
VC0003058 4-[(1R)-1-aminoethyl]-N-pyridin-4-ylcyclohexane-1-carboxamide 146986-50-7 C14H21N3O
VC0007012 Pyridazinediones-derivative-1 147493-44-5 C₁₁H₆ClN₃O₃
VC0004301 BMY 7378 dihydrochloride 21102-95-4 C22H33Cl2N3O3
VC0003957 Lansoprazole sodium 226904-00-3 C16H13F3N3NaO2S
VC0005492 L-threo-Sphingosine 25695-95-8 C18H37NO2
VC0007011 PPA-904 30189-85-6 C28H42BrN3S
VC0006796 Methylbenactyzium bromide 3166-62-9 C21H28BrNO3
VC0004419 Exo1 461681-88-9 C15H12FNO3
VC0001592 Odevixibat 501692-44-0 C37H48N4O8S2
VC0004471 Carcinine 56897-53-1 C8H14N4O
VC0004832 Adenine hydrochloride hydrate 6055-72-7 C5H8ClN5O
VC0007534 N-Ethyl-N-(2-hydroxy-3-sulfopropyl)-3,5-dimethoxyaniline sodium salt 83777-30-4 C₁₃H₂₀NNaO₆S
VC0004147 beta-Ccb 84454-35-3 C16H16N2O2
VC0007198 Guaiapate 852-42-6 C18H29NO4
VC0004693 SID 7969543 868224-64-0 C24H24N2O7
VC0004820 3-pyr-Cytisine 948027-43-8 C16H17N3O